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Technical Whitepaper | Version 2.0

Executive Summary
Calcium Galactonate (Calcium bis(D-galactonate) pentahydrate) is the calcium salt of

galactonic acid, an oxidized derivative of D-galactose.[1][2][3] While often overshadowed by its

structural isomer Calcium Gluconate, Calcium Galactonate possesses distinct solubility and

crystallization kinetics driven by the stereochemistry at the C4 carbon.[1]

This guide defines the core physicochemical parameters required for its integration into drug

development pipelines, highlighting its utility in purification protocols (via differential solubility)

and controlled-release mineral formulations.[1][3]

Molecular Architecture & Solid-State Properties[1][2]
[3]
Chemical Identity[1][2][3][4]

IUPAC Name: Calcium; (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanoate; pentahydrate[1][3]
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CAS Number: 69617-74-9 (Pentahydrate) / 13786-62-4 (Anhydrous)[1][2][3]

Molecular Formula:

[2][3]

Molecular Weight:

Anhydrous: 430.37 g/mol [1][3][4][5]

Pentahydrate: 520.45 g/mol [1][3]

Stereochemical Impact on Crystallinity
The primary differentiator between Calcium Galactonate and Calcium Gluconate is the

orientation of the hydroxyl group at Carbon-4.

Gluconate: C4-OH is equatorial (in chair conformation analogy), disrupting lattice packing

slightly less than galactonate.[1][2][3]

Galactonate: C4-OH is axial.[1][2][3] This stereochemical shift facilitates a tighter, more

energetically stable crystal lattice in the pentahydrate form. Consequently, Calcium
Galactonate exhibits significantly lower aqueous solubility and a higher tendency to

crystallize from supersaturated solutions compared to the gluconate salt.

Hydration State
Calcium galactonate predominantly crystallizes as a pentahydrate.[1][3] The water molecules

are integral to the crystal lattice, bridging the

ions and the galactonate ligands via hydrogen bonding networks.

Lattice Stability: The pentahydrate is stable at ambient humidity.

Dehydration: Occurs in a multi-step endothermic process (see Section 4).[2][3]

Solution Thermodynamics & Solubility Profile
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The solubility differential between calcium galactonate and calcium gluconate is the critical

parameter for separation science and formulation logic.

Comparative Solubility Data (Water at 25°C)
Property

Calcium
Galactonate

Calcium Gluconate
Technical
Implication

Solubility ( g/100 mL) ~0.97 g ~3.50 g
Galactonate is ~3.6x

less soluble.[1][2][3]

Solubility (mM) ~18.6 mM ~81.3 mM
Galactonate

precipitates first.[2][3]

Supersaturation Low stability High stability

Gluconate forms

stable supersaturated

solutions; Galactonate

crystallizes rapidly.[1]

[3]

Critical Insight: The "low solubility" of calcium galactonate is often cited as a disadvantage, but

in process chemistry, it is a feature.[1] It allows for the high-purity separation of galactonic acid

from gluconic acid mixtures (e.g., from lactose oxidation) via selective precipitation.[1][3]

pH Dependence
Acidic pH (< 4.0): Solubility increases as the galactonate anion is protonated to free

galactonic acid (

).[2][3]

Neutral pH (6.0 - 8.0): Minimum solubility plateau; optimal for crystallization/isolation.[1][2][3]
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Alkaline pH (> 10.0): Risk of calcium hydroxide co-precipitation or lactonization instability.[2]

[3]

Figure 1: Purification Logic utilizing the Solubility Differential of Calcium Galactonate
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Thermal Stability & Decomposition Analysis
Understanding the thermal profile is essential for drying protocols and stability testing.

Theoretical TGA Profile (Pentahydrate)
The thermal decomposition follows a distinct stoichiometric pathway.[3]
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Stage
Temperature Range
(°C)

Mass Loss
(Theoretical)

Event

I 60°C – 160°C 17.3%
Dehydration: Loss of 5

molecules.[1][2][3]

II 200°C – 350°C ~40-50%

Organic

Decomposition:

Breakdown of

galactonate carbon

chain (release of CO,

, volatiles).[1][3]

III 400°C – 600°C Variable

Carbonization:

Formation of

and char.

IV > 800°C Final residue

Calcination:

Conversion of

.

DSC Interpretation
Endotherm 1 (~100-140°C): Dehydration.[1][2][3] This peak is often broad, indicating water is

held with varying bond strengths within the lattice.[1]

Exotherm (~250°C+): Oxidative degradation of the sugar backbone.[3]

Melting Point: Calcium galactonate decomposes before melting.[1][3] Do not use melting

point as a purity assay; use specific rotation or HPLC.[3]

Synthesis & Manufacturing Protocols
Electrochemical Oxidation (Green Route)
The most field-proven method for high-purity synthesis involves the electrochemical oxidation

of D-galactose.[1][2][3]
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Protocol Summary:

Electrolyte: Aqueous D-Galactose + NaBr (catalytic mediator).[1][2][3]

Anode: Graphite or Platinum.[1][3]

Reaction:

is oxidized to

(hypobromite) at the anode, which oxidizes Galactose to Galactonic Acid.[1][3]

Neutralization: Continuous addition of

maintains pH and precipitates Calcium Galactonate.[1][3]
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Figure 2: Electrochemical Synthesis Pathway
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Analytical Characterization Methods
To validate the identity and purity of Calcium Galactonate, the following multiparametric

approach is recommended.

Complexometric Titration (Assay)
Target: Calcium Content (Theoretical: ~7.7% for pentahydrate).

Reagent: 0.05 M EDTA.[1][3]

Indicator: Hydroxy Naphthol Blue or Calconcarboxylic Acid.[3]
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Buffer: pH 12-13 (NaOH).

Endpoint: Pink/Violet

Pure Blue.

HPLC Profiling (Organic Impurities)
Column: Anion Exchange (e.g., Aminex HPX-87H or equivalent sugar-acid column).[1][2][3]

Mobile Phase: Dilute Sulfuric Acid (0.005 M).

Detector: Refractive Index (RI) or UV at 210 nm.[2][3]

Key Separation: Must resolve Galactonate (

) from Gluconate (

) and Galactose (

).
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Electrochemical method of obtaining calcium-gluconate (and galactonate analogues).[1][2]

[3] ResearchGate.[1][3]

General Physicochemical Data

Calcium D-galactonate Properties.[1][2][3][5][6][9] ChemBK / ChemicalBook.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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